Cas no 865187-86-6 (6,7-dihydro-4H-thieno[3,2-c]pyran)

• Product Name: 6,7-dihydro-4H-thieno[3,2-c]pyran
• CAS No: 865187-86-6
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD28679454
• CID: 4256906
• PubChem ID: 11469118
• Update Time: 2025-05-25

6,7-dihydro-4H-thieno[3,2-c]pyran Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c]pyran, 6,7-dihydro-
• 6,7-dihydro-4H-thieno[3,2-c]pyran
• 4H,6H,7H-thieno[3,2-c]pyran
• JKVQRPWUDNCFBD-UHFFFAOYSA-N
• SCHEMBL13501
• 6,7-dihydro-4H-thieno[3,2-c]pyrane
• AKOS023398362
• 865187-86-6
• EN300-19596110
• F2147-2319
• CS-0456631

• MDL： MFCD28679454
• Inchi： 1S/C7H8OS/c1-3-8-5-6-2-4-9-7(1)6/h2,4H,1,3,5H2
• InChI Key： JKVQRPWUDNCFBD-UHFFFAOYSA-N
• SMILES： C1OCCC2SC=CC1=2

Computed Properties

• Exact Mass: 140.02958605Da
• Monoisotopic Mass: 140.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on 6,7-dihydro-4H-thieno[3,2-c]pyran

Professional Introduction to Compound with CAS No. 865187-86-6 and Product Name: 6,7-dihydro-4H-thieno[3,2-c]pyran

6,7-dihydro-4H-thieno[3,2-c]pyran, identified by the Chemical Abstracts Service Number (CAS No.) 865187-86-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thienopyran class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The unique arrangement of sulfur and oxygen atoms in its core structure imparts distinct chemical properties that make it a valuable scaffold for drug discovery and development.

The thieno[3,2-c]pyran scaffold is a fused ring system consisting of a thiophene ring connected to a pyran ring, which creates a rigid framework with potential for diverse interactions with biological targets. This structural feature has been leveraged in the design of novel compounds targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The 6,7-dihydro-4H-thieno[3,2-c]pyran derivative is particularly noteworthy due to its ability to modulate key biological pathways through precise steric and electronic interactions.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 6,7-dihydro-4H-thieno[3,2-c]pyran and biological targets. Studies have demonstrated that this compound can bind to specific proteins and enzymes involved in disease mechanisms, offering a promising lead for the development of targeted therapies. For instance, research has highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The compound's ability to selectively interact with these targets while minimizing off-target effects makes it an attractive candidate for further exploration.

In the realm of medicinal chemistry, the synthesis of 6,7-dihydro-4H-thieno[3,2-c]pyran has been optimized to produce derivatives with enhanced pharmacological properties. Techniques such as transition metal-catalyzed cyclizations and functional group transformations have been employed to diversify the chemical library based on this scaffold. These synthetic strategies have enabled the generation of analogs with improved solubility, bioavailability, and metabolic stability, which are critical factors for successful drug development.

The pharmacological profile of 6,7-dihydro-4H-thieno[3,2-c]pyran has been extensively studied in preclinical models. Initial findings suggest that this compound exhibits potent activity against various pathological conditions. Notably, its anti-inflammatory properties have been observed in in vitro assays using macrophage cell lines, where it demonstrated the ability to suppress pro-inflammatory cytokine production. Additionally, preliminary studies in animal models have shown promising results in reducing tumor growth and metastasis in cancer models.

The therapeutic potential of 6,7-dihydro-4H-thieno[3,2-c]pyran is further supported by its interaction with biological pathways relevant to neurodegenerative diseases. Research has indicated that this compound may modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The ability of thienopyran derivatives to cross the blood-brain barrier has been a key focus area, as it allows for direct action on central nervous system targets without significant systemic side effects.

From a chemical biology perspective, 6,7-dihydro-4H-thieno[3,2-c]pyran serves as a valuable tool for understanding enzyme mechanisms and substrate recognition. Its structural features provide insights into how small molecules can interact with complex biological systems at the molecular level. This knowledge is crucial for designing drugs that not only treat diseases but also provide insights into their underlying mechanisms.

The future directions for research on 6,7-dihydro-4H-thieno[3,2-c]pyran include exploring its potential in combination therapies and investigating its long-term safety profiles. Combination therapy involves using multiple drugs simultaneously to achieve synergistic effects or reduce resistance development. By studying thienopyran derivatives in combination with existing treatments, researchers aim to develop more effective strategies for managing chronic diseases such as cancer and neurodegenerative disorders.

In conclusion,6,7-dihydro-4H-thieno[3,2-c]pyran (CAS No. 865187-86-6) represents a significant advancement in pharmaceutical chemistry with promising applications across multiple therapeutic areas. Its unique structural features and demonstrated biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve,thienopyran-based compounds like this one will play an increasingly important role in shaping the future of medicine.